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According to general solubility rules, all alkali metal (Li⁺, Na⁺, K⁺, Rb⁺, Cs⁺) salts are soluble in water

[1]. This categorizes alkali metal chlorates as highly soluble compounds.

A specific study on sodium chlorate confirms its solubility behavior can be complex near the saturation

point. The research found that in a solution near saturation temperature (around 31.00 °C), small sodium

chlorate crystals could exhibit a coexistence of growth, non-growth, and dissolution. This behavior was

influenced by factors such as lattice strain and the presence of impurities [2].

Experimental Insight into Sodium Chlorate

The following table summarizes the key experimental details from the sodium chlorate study, which provides

a methodology you can adapt for a broader comparative study [2].

Aspect Description

Objective Investigate growth/dissolution behavior of small sodium chlorate crystals near
saturation temperature.

Methodology Used optical microscopy to measure crystal growth/dissolution rates with an accuracy
of ±1 μm.

Key
Parameters

Temperature precisely controlled near saturation (31.00 ± 0.02 °C).
Growth/dissolution rates categorized (e.g., > 2 nm/s = growing; < -2 nm/s =
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Aspect Description

dissolving).

Critical
Finding

Coexistence of growing, non-growing, and dissolving crystals observed within a
narrow temperature range (30.5 °C to 31.0 °C).

Noted
Influences

Significant growth/dissolution rate dispersion; factors like lattice strain and impurities
affect individual crystal behavior.

The experimental workflow for such an investigation can be visualized as follows:
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Start Experiment

Prepare Supersaturated
Sodium Chlorate Solution

Precisely Control Temperature
Near Saturation Point

Observe Crystals via
Optical Microscopy

Measure Individual Crystal
Growth/Dissolution Rates

Categorize Crystal Behavior:
Growing, Non-Growing, Dissolving

Analyze Data for Rate Dispersion
and Coexistence Phenomenon
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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